Cas no 1806375-40-5 (Ethyl 3-cyano-4-(3-methoxy-3-oxopropyl)benzoate)
Ethyl 3-cyano-4-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-cyano-4-(3-methoxy-3-oxopropyl)benzoate
-
- Inchi: 1S/C14H15NO4/c1-3-19-14(17)11-5-4-10(12(8-11)9-15)6-7-13(16)18-2/h4-5,8H,3,6-7H2,1-2H3
- InChI Key: PFKQYFSVPAUQNT-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(=C(C#N)C=1)CCC(=O)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 371
- XLogP3: 1.9
- Topological Polar Surface Area: 76.4
Ethyl 3-cyano-4-(3-methoxy-3-oxopropyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015005313-250mg |
Ethyl 3-cyano-4-(3-methoxy-3-oxopropyl)benzoate |
1806375-40-5 | 97% | 250mg |
484.80 USD | 2021-06-21 | |
| Alichem | A015005313-500mg |
Ethyl 3-cyano-4-(3-methoxy-3-oxopropyl)benzoate |
1806375-40-5 | 97% | 500mg |
790.55 USD | 2021-06-21 | |
| Alichem | A015005313-1g |
Ethyl 3-cyano-4-(3-methoxy-3-oxopropyl)benzoate |
1806375-40-5 | 97% | 1g |
1,445.30 USD | 2021-06-21 |
Ethyl 3-cyano-4-(3-methoxy-3-oxopropyl)benzoate Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on Ethyl 3-cyano-4-(3-methoxy-3-oxopropyl)benzoate
Professional Introduction to Ethyl 3-cyano-4-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1806375-40-5)
Ethyl 3-cyano-4-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1806375-40-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex molecular structure, exhibits a unique set of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical studies.
The molecular structure of Ethyl 3-cyano-4-(3-methoxy-3-oxopropyl)benzoate consists of a benzoate core substituted with a cyano group at the third position and an ethoxy group at the fourth position, further modified by a propyl chain that carries a methoxy and an oxo functional group. This intricate arrangement contributes to its distinct chemical behavior and reactivity, making it a subject of interest for synthetic chemists and biologists alike.
In recent years, the study of such complex organic molecules has been instrumental in advancing our understanding of drug interactions at the molecular level. The presence of multiple functional groups in Ethyl 3-cyano-4-(3-methoxy-3-oxopropyl)benzoate allows for diverse chemical modifications, which can be exploited to develop new pharmacophores with enhanced biological activity. This flexibility has led to its exploration in the synthesis of potential drug candidates targeting various diseases.
One of the most compelling aspects of Ethyl 3-cyano-4-(3-methoxy-3-oxopropyl)benzoate is its potential application in the field of medicinal chemistry. Researchers have been investigating its derivatives as intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The cyano group, in particular, has been shown to enhance binding affinity to biological targets, making it a crucial moiety in drug design.
The propyl chain with its methoxy and oxo substituents adds another layer of complexity to this compound, influencing its solubility, metabolic stability, and overall pharmacokinetic properties. These attributes are critical factors when evaluating a compound's suitability for clinical use. Recent studies have demonstrated that modifications to this propyl moiety can significantly alter the pharmacological profile of derived compounds, highlighting the importance of precise structural design.
Furthermore, the benzoate core is well-known for its role in various pharmacological applications. Benzoic acid derivatives are widely used in the pharmaceutical industry due to their favorable pharmacokinetic properties and low toxicity. The introduction of additional functional groups into this scaffold can lead to novel compounds with improved efficacy and reduced side effects.
The synthesis of Ethyl 3-cyano-4-(3-methoxy-3-oxopropyl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic modifications, have been employed to achieve the desired structural features efficiently. These methods not only enhance the synthetic pathway but also contribute to the overall quality of the final product.
In conclusion, Ethyl 3-cyano-4-(3-methoxy-3-oxopropyl)benzoate represents a promising compound in the realm of pharmaceutical research. Its unique molecular architecture and functional groups offer numerous possibilities for further development into effective therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the discovery and development of innovative treatments for various medical conditions.
1806375-40-5 (Ethyl 3-cyano-4-(3-methoxy-3-oxopropyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)